![molecular formula C16H23BrN2O3S2 B2444119 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide CAS No. 2380173-18-0](/img/structure/B2444119.png)
2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide
Overview
Description
2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide, also known as BMTM, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. BMTM is a sulfonamide derivative that contains a thianylmethyl group and a morpholine group. It has been found to have various biochemical and physiological effects, making it a promising compound for further research.
Mechanism of Action
The mechanism of action of 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide is not fully understood. However, it has been proposed that 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide exerts its anti-cancer and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways. 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression regulation. In addition, 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to inhibit the activity of NF-κB, a signaling pathway involved in inflammation and cancer progression.
Biochemical and physiological effects:
2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to be effective in vitro and in vivo, making it a promising candidate for further research. However, one limitation of using 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and toxicity of 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide.
Future Directions
There are several future directions for research on 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide. One direction is to study its potential applications in cancer treatment. 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research. Another direction is to study its potential applications in inflammation and autoimmune diseases. 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Further studies are needed to determine the optimal dosage and toxicity of 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide.
Synthesis Methods
The synthesis of 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide involves the reaction of 2-bromo-4-nitrobenzenesulfonamide with 4-morpholin-4-ylthian-4-ylmethanol in the presence of a base such as potassium carbonate. The reaction is carried out at a high temperature and pressure, and the resulting product is purified through recrystallization.
Scientific Research Applications
2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and anti-cancer properties. 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. In addition, 2-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
2-bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23BrN2O3S2/c17-14-3-1-2-4-15(14)24(20,21)18-13-16(5-11-23-12-6-16)19-7-9-22-10-8-19/h1-4,18H,5-13H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTDSOIREGWICK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CNS(=O)(=O)C2=CC=CC=C2Br)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23BrN2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-{[4-(morpholin-4-yl)thian-4-yl]methyl}benzene-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(4-acetylphenyl)-N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide](/img/structure/B2444041.png)
![2-(6-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-cyclopentylacetamide](/img/structure/B2444042.png)
![5-[(4-methoxyphenyl)sulfonyl]-4-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one](/img/structure/B2444045.png)
![[3-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]-(4-phenylphenyl)methanone](/img/structure/B2444047.png)
![3-Methylthieno[3,2-b]pyridin-6-ol](/img/structure/B2444052.png)
![2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide](/img/structure/B2444054.png)
